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Compound of Interest

Compound Name: Sphinganine-1-phosphate (d17:0)

Cat. No.: B1306711 Get Quote

Essential safety and logistical information for the operational handling and disposal of

Sphinganine-1-phosphate (d17:0) in a research environment. This guide provides procedural,

step-by-step best practices to ensure the safety of laboratory personnel and the integrity of

your research.

Sphinganine-1-phosphate (d17:0) is a bioactive sphingolipid utilized in a variety of research

applications. While the Safety Data Sheet (SDS) for Sphinganine-1-phosphate (d17:0)
indicates that the substance is not classified as hazardous according to the Globally

Harmonized System (GHS), it is imperative to adhere to standard laboratory safety protocols to

minimize any potential risks.[1] The following guidelines will provide you with the necessary

information for the safe handling and disposal of this compound.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Sphinganine-1-phosphate (d17:0) in a laboratory setting.
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PPE Category Item Specifications

Eye Protection
Safety glasses with side

shields

Must be worn at all times in the

laboratory.

Hand Protection Nitrile gloves
Should be inspected for tears

or holes before use.

Body Protection Laboratory coat
To be worn over personal

clothing.

Operational Plan: From Receipt to Experimentation
A systematic approach to handling Sphinganine-1-phosphate (d17:0) from the moment it

arrives in the laboratory to its use in experiments is crucial for safety and research accuracy.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-

ventilated area. The recommended storage temperature is typically -20°C for long-term

stability.

Preparation of Solutions
Designated Area: All handling of the solid compound and preparation of solutions should be

conducted in a designated area, such as a clean workbench or a chemical fume hood,

especially if solvents are used.

Weighing: When weighing the solid compound, do so in an area with minimal air currents to

prevent dispersal of the powder.

Dissolving: Dissolve Sphinganine-1-phosphate (d17:0) in an appropriate solvent as per

your experimental protocol. Handle all solvents in a well-ventilated area, preferably within a

fume hood.
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Labeling: Clearly label all prepared solutions with the compound name, concentration,

solvent, and date of preparation.

Disposal Plan: Managing Waste Safely and
Responsibly
Proper disposal of Sphinganine-1-phosphate (d17:0) and its associated waste is essential to

maintain a safe laboratory environment and comply with institutional and local regulations.

Solid Waste
Unused Compound: Unwanted or expired solid Sphinganine-1-phosphate (d17:0) should

be disposed of as non-hazardous chemical waste.[2][3] It should be collected in a clearly

labeled, sealed container.

Contaminated Materials: Items such as weighing paper, pipette tips, and gloves that have

come into contact with the compound should be collected in a designated, sealed waste bag

for non-hazardous solid waste.

Liquid Waste
Aqueous Solutions: Dilute, non-hazardous aqueous solutions of Sphinganine-1-phosphate
(d17:0) may be permissible for drain disposal with copious amounts of water, depending on

your institution's specific guidelines.[4][5] Always consult and adhere to your local and

institutional regulations for aqueous waste disposal.

Solvent-Based Solutions: Solutions of Sphinganine-1-phosphate (d17:0) in organic

solvents must be collected in a designated, properly labeled hazardous waste container for

organic solvents. Do not dispose of organic solvents down the drain.

Empty Containers
Rinsing: The original container of Sphinganine-1-phosphate (d17:0) should be triple-rinsed

with an appropriate solvent.

Disposal of Rinsate: The rinsate from the triple-rinse should be collected and disposed of as

hazardous chemical waste.
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Container Disposal: Once triple-rinsed, the empty container can typically be disposed of in

the regular laboratory glass recycling or trash, after defacing the label.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Sphinganine-1-
phosphate (d17:0) in a research setting.
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Caption: Workflow for safe handling of Sphinganine-1-phosphate (d17:0).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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